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molecular formula C10H10FIO B3052386 4'-Fluoro-4-iodobutyrophenone CAS No. 40862-32-6

4'-Fluoro-4-iodobutyrophenone

Cat. No. B3052386
CAS RN: 40862-32-6
M. Wt: 292.09 g/mol
InChI Key: ZCNZJYVQOBYVNB-UHFFFAOYSA-N
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Patent
US09156840B2

Procedure details

Sodium iodide (7.47 g, 49.84 mmol, 2 equiv) was added to a solution of 4-chloro-1-(4-fluorophenyl)butan-1-one (5 g, 24.92 mmol, 1 equiv) in acetone. The reaction mixture was refluxed for 16 h. After cooling to ambient temperature, it was evaporated under reduced pressure. The residue was partitioned between ethyl acetate and sodium bisulfite, followed by a wash with brine. The organic layer was dried over MgSO4, filtered and concentrated in vacuo. The crude residue was purified using the Biotage flash chromatography system (SNAP 100 g cartridge, Rf=0.5, gradient—1%-10% ethyl acetate in hexanes) to afford the title compound as a clear oil (5.62 g, 77%). The bottle containing the compound was wrapped in aluminium foil and stored in the freezer to avoid further darkening of the mixture; MS for C10H10FIO m/z 291.98 (M+H)+.
Name
Sodium iodide
Quantity
7.47 g
Type
reactant
Reaction Step One
Name
4-chloro-1-(4-fluorophenyl)butan-1-one
Quantity
5 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Name
title compound
Yield
77%

Identifiers

REACTION_CXSMILES
[I-:1].[Na+].Cl[CH2:4][CH2:5][CH2:6][C:7]([C:9]1[CH:14]=[CH:13][C:12]([F:15])=[CH:11][CH:10]=1)=[O:8]>CC(C)=O>[F:15][C:12]1[CH:13]=[CH:14][C:9]([C:7](=[O:8])[CH2:6][CH2:5][CH2:4][I:1])=[CH:10][CH:11]=1 |f:0.1|

Inputs

Step One
Name
Sodium iodide
Quantity
7.47 g
Type
reactant
Smiles
[I-].[Na+]
Name
4-chloro-1-(4-fluorophenyl)butan-1-one
Quantity
5 g
Type
reactant
Smiles
ClCCCC(=O)C1=CC=C(C=C1)F
Name
acetone
Quantity
0 (± 1) mol
Type
solvent
Smiles
CC(=O)C

Conditions

Temperature
Control Type
AMBIENT
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was refluxed for 16 h
Duration
16 h
CUSTOM
Type
CUSTOM
Details
it was evaporated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was partitioned between ethyl acetate and sodium bisulfite
WASH
Type
WASH
Details
a wash with brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The crude residue was purified

Outcomes

Product
Name
title compound
Type
product
Smiles
FC1=CC=C(C=C1)C(CCCI)=O
Measurements
Type Value Analysis
AMOUNT: MASS 5.62 g
YIELD: PERCENTYIELD 77%
YIELD: CALCULATEDPERCENTYIELD 77.2%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.